Cas no 114943-73-6 (1-(2,2-dibromoethenyl)-4-phenylmethoxybenzene)

1-(2,2-dibromoethenyl)-4-phenylmethoxybenzene structure
114943-73-6 structure
Product Name:1-(2,2-dibromoethenyl)-4-phenylmethoxybenzene
CAS No:114943-73-6
MF:C15H12Br2O
MW:368.063182830811
CID:2613417
PubChem ID:4434547
Update Time:2025-04-21

1-(2,2-dibromoethenyl)-4-phenylmethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2-dibromoethenyl)-4-phenylmethoxybenzene
    • DTXSID60403255
    • 4-BENZYLOXY-BETA,BETA-DIBROMOSTYRENE
    • 2-(4-Benzyloxyphenyl)-1,1-dibromoethylene
    • 114943-73-6
    • SCHEMBL6403493
    • Benzene, 1-(2,2-dibromoethenyl)-4-(phenylmethoxy)-
    • 4-benzyloxy-beta
    • 2-(4-Benzyloxyphenyl)-1,1-dibromo-ethene
    • ILFBOHFMJNVFFL-UHFFFAOYSA-N
    • AKOS024324895
    • 4-(2,2-Dibromovinyl)-1-(phenylmethoxy)benzene
    • Inchi: 1S/C15H12Br2O/c16-15(17)10-12-6-8-14(9-7-12)18-11-13-4-2-1-3-5-13/h1-10H,11H2
    • InChI Key: ILFBOHFMJNVFFL-UHFFFAOYSA-N
    • SMILES: Br/C(=C\C1C=CC(=CC=1)OCC1C=CC=CC=1)/Br

Computed Properties

  • Exact Mass: 367.92344Da
  • Monoisotopic Mass: 365.92549Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 9.2Ų
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